4,5,6,7-Tetrahydro-1H-indazole

• IUPAC Name: 4,5,6,7-tetrahydro-1H-indazole
• InChI: InChI=1S/C7H10N2/c1-2-4-7-6(3-1)5-8-9-7/h5H,1-4H2,(H,8,9)
• InChI Key: GDSQTWDUCDSZEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=NN2
• Molecular Formula: C7H10N2
• DSSTOX Substance ID: DTXSID50177615
• Molecular Weight: 122.17 g/mol
• CAS No.: 2305-79-5

Description

4,5,6,7-Tetrahydro-1H-indazole, also known as THI, is an important heterocyclic compound found in many natural products, pharmaceuticals, and agrochemicals. It is a five-membered ring containing four carbon atoms and one nitrogen atom, and is known for its unique properties. THI is used in a variety of applications, such as synthesis of pharmaceuticals, agrochemicals, and materials. It has also been used in scientific research as a tool to study the mechanism of action of a variety of drugs and compounds. In

Scientific Research Applications

• Anti-Inflammatory Activity : 4,5,6,7-Tetrahydro-1H-indazole derivatives have been found to exhibit significant anti-inflammatory activities. For instance, 1-aryl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acids demonstrated high anti-inflammatory activity in the carrageenan edema test (Nagakura et al., 1979).

• Synthesis of Derivatives : The synthesis of various this compound derivatives has been extensively studied. These derivatives have been prepared through different chemical reactions and have shown potential in various applications (Soga et al., 1980).

• Antimicrobial and Antioxidant Activities : Certain derivatives of this compound have been tested for antimicrobial, analgesic, anti-inflammatory, and antioxidant activities, showing a broad range of biological applications (Gein et al., 2019).

• Coordination Compounds and Enzyme Inhibition : Coordination behavior of this compound with various metals (Cu(II), Co(II), and Ag(I)) has been studied, and these compounds have been tested for antibacterial, antifungal, antioxidant activities, and as enzyme inhibitors (Khan et al., 2017).

• Corrosion Inhibition : this compound derivatives have been evaluated as corrosion inhibitors for mild steel in acidic environments, indicating their potential application in industry (Abdeslam et al., 2015).

• Spectroscopic Characterization and Synthesis : These derivatives have been synthesized using green chemistry approaches, and their antioxidant properties have been evaluated. This showcases the compound's relevance in sustainable chemistry practices (Polo et al., 2016).

• Structural Analysis : Research has also focused on the structural analysis of these compounds, understanding their molecular configuration and interactions, which is crucial for their application in drug design and other fields (Murugavel et al., 2010).

• Anticancer Research : Indazolium trans-[tetrachlorobis(1H-indazole)ruthenate(III)] is a derivative that has been developed for cancer treatment, showing promising results in preclinical and early clinical trials (Hartinger et al., 2006).

Mechanism of Action

Target of Action

Indazole derivatives have been found to inhibit, regulate, and modulate various kinases, including chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

For instance, some indazole derivatives have been found to possess anti-inflammatory activity by inhibiting the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) .

Biochemical Pathways

Given the anti-inflammatory activity of some indazole derivatives, it can be inferred that they may affect the pathways involving inflammatory mediators like pge2, tnf-α, and mmp-13 .

Result of Action

Some indazole derivatives have been found to exhibit anti-inflammatory activity, suggesting that they may reduce inflammation at the molecular and cellular levels .

Future Directions

Recent strategies for the synthesis of 1H- and 2H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Biochemical Analysis

Biochemical Properties

4,5,6,7-Tetrahydro-1H-indazole plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to inhibit cyclo-oxygenase-2 (COX-2), an enzyme involved in the inflammatory response . Additionally, this compound interacts with matrix metalloproteinase-13 (MMP-13), which is involved in the degradation of extracellular matrix components . These interactions highlight the compound’s potential as an anti-inflammatory agent.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can induce G2/M cell cycle arrest in cancer cells, leading to apoptosis through a mitochondria-mediated pathway . This compound also affects the production of prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to the colchicine-binding site on microtubules, inhibiting their polymerization and leading to cell cycle arrest . This binding interaction disrupts the normal function of microtubules, which are essential for cell division and intracellular transport. Additionally, this compound modulates the activity of enzymes such as COX-2 and MMP-13, further contributing to its anti-inflammatory and anticancer properties .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time have been studied in laboratory settings. It has been found to be relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At lower doses, it exhibits significant anti-inflammatory and anticancer activities without noticeable adverse effects . At higher doses, some toxic effects have been observed, including hepatotoxicity and nephrotoxicity . These findings underscore the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. It undergoes phase I and phase II metabolic reactions, including oxidation and conjugation, which enhance its solubility and excretion . These metabolic processes are crucial for the compound’s pharmacokinetics and overall efficacy.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It has been shown to accumulate in certain tissues, such as the liver and kidneys, where it exerts its biological effects . The compound’s distribution is influenced by its physicochemical properties, including its lipophilicity and molecular size.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It has been found to localize primarily in the cytoplasm, where it interacts with microtubules and other cellular components . Post-translational modifications, such as phosphorylation, may also play a role in directing the compound to specific subcellular compartments, enhancing its therapeutic potential.